3-methyl-6-(4-(2-(pyridin-4-ylthio)acetyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-methyl-6-[4-(2-pyridin-4-ylsulfanylacetyl)piperazin-1-yl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C16H19N5O3S/c1-19-14(22)10-13(18-16(19)24)20-6-8-21(9-7-20)15(23)11-25-12-2-4-17-5-3-12/h2-5,10H,6-9,11H2,1H3,(H,18,24)
• InChI Key: YUKBONDKKPKIFU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(NC1=O)N2CCN(CC2)C(=O)CSC3=CC=NC=C3
• Molecular Formula: C16H19N5O3S
• Molecular Weight: 361.4 g/mol

Description

3-methyl-6-(4-(2-(pyridin-4-ylthio)acetyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C16H19N5O3S and its molecular weight is 361.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

One study outlines the regioselective amination of condensed pyrimidines, demonstrating the chemical reactivity of pyrimidine derivatives in generating isomeric alkylaminated products. This research contributes to understanding the synthesis pathways and potential functionalization of pyrimidine compounds for various applications (Gulevskaya et al., 1994).

Pharmacological Activities

Research on benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from certain pyrimidine precursors has shown significant anti-inflammatory and analgesic activities. These compounds exhibit potent cyclooxygenase inhibition, highlighting their therapeutic potential in treating inflammation and pain (Abu‐Hashem et al., 2020).

Anticancer Activities

Another dimension of pyrimidine derivatives' applications includes their evaluation for anticancer activities. Certain pyrimidine dione derivatives have been screened against human tumor cell lines, showing significant anti-cancer activities. The structure-activity relationship studies suggest that specific substitutions on the pyrimidine ring enhance these activities, providing insights into designing more effective anticancer agents (Singh & Paul, 2006).

Herbicidal Activities

Additionally, novel 1-phenyl-piperazine-2,6-diones, synthesized through a new synthetic route, displayed promising herbicidal activity. This highlights the potential of pyrimidine derivatives in agricultural applications, offering new avenues for developing herbicidal agents (Li et al., 2005).